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Fenbendazole is a benzimidazole anthelmintic used in veterinary medicine, and research suggests its

anticancer effects are multi-faceted [1]. The table below summarizes its primary proposed mechanisms of

action.

Mechanism of
Action

Biological Effect Experimental Evidence

Microtubule
Disruption

Binds to tubulin, destabilizing

microtubules; causes cell cycle
arrest at G2/M phase [2].

Immunofluorescence shows altered

microtubule network; in vitro tubulin
polymerization assay confirms mild

destabilization [2].

Metabolic
Inhibition

Inhibits glucose uptake by

downregulating GLUT transporters
and key glycolytic enzyme

Hexokinase II (HK2) [1] [3] [2].

Reduced lactate production and cellular

glucose uptake measured in cancer cell lines
[1] [2].

Induction of
Cell Death

Triggers multiple cell death

pathways: apoptosis, mitotic
catastrophe, and pyroptosis (a

gasdermin-mediated inflammatory
cell death) [3] [4] [2].

Flow cytometry shows apoptosis;

transcriptome analysis reveals mitotic
catastrophe; Western blot shows cleaved

caspase-3 and GSDME (pyroptosis marker)
[3] [4].
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Mechanism of
Action

Biological Effect Experimental Evidence

p53 Pathway
Activation

Induces mitochondrial translocation

of p53, activating its tumor-
suppressive functions [2].

Western blot analysis shows increased p53

expression and activation of downstream p21
pathway [2].

Bypassing
Drug
Resistance

Not a substrate for P-glycoprotein
(P-gp), a common mediator of multi-

drug resistance in cancer cells [2].

Rhodamine 123 accumulation assay confirms
no interaction with P-gp; effective against 5-

FU and paclitaxel-resistant cancer cells [1]
[2].

Summary of Supporting Experimental Evidence

The anticancer potential of fenbendazole has been investigated in various in vitro and in vivo models. The

table below consolidates key findings from recent studies.

Cancer Type /
Model

Key Findings Reference

Breast Cancer
(Mouse model)

Fenbendazole induced pyroptosis via Caspase-3/GSDME

pathway, inhibited HK2, and significantly reduced tumor volume
with minimal systemic toxicity [3].

Front
Pharmacol.
(2025)

Ovarian Cancer (In
vitro & In vivo)

Inhibited cell proliferation, promoted apoptosis, and induced
mitotic catastrophe. Oral administration suppressed tumor

growth in a mouse xenograft model [4].

BMC Cancer.
(2024)

Non-Small Cell
Lung Cancer (In
vitro)

Caused moderate microtubule destabilization, G2/M cell cycle

arrest, and activated p53. Also led to downregulation of GLUT
transporters and HK2 [2].

Sci Rep.
(2018)

Various Cancers
(Case Series)

A 2025 case report highlighted three patients with advanced
cancers (breast, prostate, melanoma) who achieved remission

after self-administering fenbendazole alongside conventional
therapies, with no reported adverse effects [5].

Case Rep
Oncol. (2025)
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Cancer Type /
Model

Key Findings Reference

Contradictory
Evidence

A 2013 study on EMT6 mouse mammary tumor cells found that

intensive fenbendazole regimens did not alter the growth of
solid tumors in mice or increase the antineoplastic effects of

radiation [6].

Anticancer
Res. (2013)

Fenbendazole's Multimodal Anticancer Action

The following diagram synthesizes the core mechanisms and their interactions into a proposed signaling

pathway for fenbendazole's anticancer effects.
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Key Anticancer Mechanisms

Fenbendazole

Microtubule Disruption

Metabolic Inhibition

p53 Pathway Activation

Cell Cycle Arrest
(G2/M Phase)

Mitotic Catastrophe

Reduced Glucose Uptake

Induction of Cell Death

p53 Activation

ApoptosisPyroptosis

Inhibition of Tumor Growth
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Proposed integrated mechanism of fenbendazole's anticancer action.

Critical Considerations for Research and Clinical
Application

Despite promising preclinical data, several important factors must be considered before fenbendazole can be

regarded as a viable anticancer therapy.

Limited Human Data: The most compelling evidence for fenbendazole's efficacy in humans comes
from anecdotal case reports and small case series [5] [1]. Without results from large, controlled

clinical trials, its true efficacy and safety profile in humans remain unknown.
Pharmacokinetic Challenges: Fenbendazole has poor water solubility and low oral
bioavailability in humans, which may prevent it from reaching therapeutic concentrations in tumors
[1] [7]. Research is exploring drug delivery systems like nanoparticles to overcome this limitation [4].

Safety and Toxicity: While fenbendazole has a high safety margin in animals, there are case
reports of dangerous drug-induced liver injury in humans who took it off-label. This resolved

upon discontinuation [7]. It is not approved by the FDA or EMA for human use [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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